Cas no 2694722-15-9 (2-(4-chlorophenyl)sulfanyl-N-methylaniline)

• Product Name: 2-(4-chlorophenyl)sulfanyl-N-methylaniline
• CAS No: 2694722-15-9
• MF: C₁₃H₁₂ClNS
• MW: 249.759080886841
• CID: 5613056
• PubChem ID: 59454383
• Update Time: 2025-11-01

2-(4-chlorophenyl)sulfanyl-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-33048027
• 2694722-15-9
• 2-[(4-chlorophenyl)sulfanyl]-N-methylaniline
• 2-(4-chlorophenyl)sulfanyl-N-methylaniline

• Inchi： 1S/C13H12ClNS/c1-15-12-4-2-3-5-13(12)16-11-8-6-10(14)7-9-11/h2-9,15H,1H3
• InChI Key： SRNFNFSXTRXESH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC=CC=1NC

Computed Properties

• Exact Mass: 249.0378983g/mol
• Monoisotopic Mass: 249.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-(4-chlorophenyl)sulfanyl-N-methylaniline

Recent Advances in the Study of 2-(4-chlorophenyl)sulfanyl-N-methylaniline (CAS: 2694722-15-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-chlorophenyl)sulfanyl-N-methylaniline (CAS: 2694722-15-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the primary areas of interest in recent studies has been the synthesis and structural optimization of 2-(4-chlorophenyl)sulfanyl-N-methylaniline. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is critical for its subsequent biological evaluation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized compound. These efforts have laid a solid foundation for further pharmacological investigations.

In terms of biological activity, 2-(4-chlorophenyl)sulfanyl-N-methylaniline has demonstrated notable effects in various in vitro and in vivo models. Recent studies have highlighted its potential as an anti-inflammatory agent, with mechanisms involving the modulation of key signaling pathways such as NF-κB and MAPK. Additionally, the compound has shown inhibitory effects on certain enzymes implicated in neurodegenerative diseases, suggesting its possible utility in treating conditions like Alzheimer's and Parkinson's diseases.

Another significant aspect of the research on 2-(4-chlorophenyl)sulfanyl-N-methylaniline is its pharmacokinetic and toxicological profile. Preliminary studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its acute and chronic toxicity. These studies are crucial for determining the compound's safety and efficacy, which are essential for its progression into clinical trials. The results so far indicate a favorable pharmacokinetic profile with manageable toxicity, making it a viable candidate for further development.

Furthermore, computational modeling and molecular docking studies have been conducted to explore the interactions between 2-(4-chlorophenyl)sulfanyl-N-methylaniline and its biological targets. These studies have provided valuable insights into the compound's binding affinity and selectivity, which are critical for understanding its therapeutic potential. The integration of computational and experimental approaches has significantly advanced the understanding of this compound's mode of action.

In conclusion, the recent research on 2-(4-chlorophenyl)sulfanyl-N-methylaniline (CAS: 2694722-15-9) underscores its potential as a versatile molecule in chemical biology and pharmaceutical applications. The advancements in its synthesis, biological evaluation, and pharmacokinetic studies have paved the way for its further development as a therapeutic agent. Future research should focus on expanding its therapeutic indications, optimizing its formulation, and conducting preclinical and clinical trials to fully realize its potential.